Tulathromycin A

• CAS No.: 217500-96-4
• Product Name: Tulathromycin A
• Molecular Formula: C41H79N3O12
• Molecular Weight: 806.1 g/mol
• IUPAC Name: (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-(propylaminomethyl)oxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• Standard InChI: InChI=1S/C41H79N3O12/c1-15-17-42-22-41(50)28(8)53-31(20-39(41,10)51-14)55-33-25(5)35(56-37-32(45)29(44(12)13)18-24(4)52-37)38(9,48)19-23(3)21-43-27(7)34(46)40(11,49)30(16-2)54-36(47)26(33)6/h23-35,37,42-43,45-46,48-50H,15-22H2,1-14H3/t23-,24-,25+,26-,27-,28+,29+,30-,31+,32-,33+,34-,35-,37+,38-,39-,40-,41+/m1/s1
• Standard InChIKey: GUARTUJKFNAVIK-QPTWMBCESA-N
• Isomeric SMILES: CCCNC[C@@]1([C@@H](O[C@H](C[C@@]1(C)OC)O[C@H]2[C@@H]([C@H]([C@](C[C@H](CN[C@@H]([C@H]([C@]([C@H](OC(=O)[C@@H]2C)CC)(C)O)O)C)C)(C)O)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)C)C)O
• SMILES: CCCNCC1(C(OC(CC1(C)OC)OC2C(C(C(CC(CNC(C(C(C(OC(=O)C2C)CC)(C)O)O)C)C)(C)O)OC3C(C(CC(O3)C)N(C)C)O)C)C)O
• Canonical SMILES: CCCNCC1(C(OC(CC1(C)OC)OC2C(C(C(CC(CNC(C(C(C(OC(=O)C2C)CC)(C)O)O)C)C)(C)O)OC3C(C(CC(O3)C)N(C)C)O)C)C)O
• Appearance: Solid powder
• Description: Tulathromycin is a macrolide antibiotic used to treat bovine respiratory disease in cattle and swine respiratory disease in pigs. It is marketed by Pfizer Inc. under the tradename Draxxin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tulathromycin; Draxxin; Tulathromycin A; CP-472,295; CP-472295; CP 472295; CP472295
• Reference: 1: Abell KM, Theurer ME, Larson RL, White BJ, Apley M. A mixed treatment comparison meta-analysis of metaphylaxis treatments for bovine respiratory disease in beef cattle. J Anim Sci. 2017 Feb;95(2):626-635. doi: 10.2527/jas.2016.1062. Review. PubMed PMID: 28380607.; 2: O'Connor AM, Yuan C, Cullen JN, Coetzee JF, da Silva N, Wang C. A mixed treatment meta-analysis of antibiotic treatment options for bovine respiratory disease - An update. Prev Vet Med. 2016 Sep 15;132:130-139. doi: 10.1016/j.prevetmed.2016.07.003. Epub 2016 Aug 31. Review. PubMed PMID: 27612392.; 3: Apley MD. Clinical evidence for individual animal therapy for papillomatous digital dermatitis (hairy heel wart) and infectious bovine pododermatitis (foot rot). Vet Clin North Am Food Anim Pract. 2015 Mar;31(1):81-95, vi. doi: 10.1016/j.cvfa.2014.11.009. Review. PubMed PMID: 25705026.; 4: Villarino N, Brown SA, Martín-Jiménez T. The role of the macrolide tulathromycin in veterinary medicine. Vet J. 2013 Nov;198(2):352-7. doi: 10.1016/j.tvjl.2013.07.032. Epub 2013 Aug 6. Review. PubMed PMID: 24268476.; 5: Villarino N, Brown SA, Martín-Jiménez T. Understanding the pharmacokinetics of tulathromycin: a pulmonary perspective. J Vet Pharmacol Ther. 2014 Jun;37(3):211-21. doi: 10.1111/jvp.12080. Epub 2013 Sep 30. Review. PubMed PMID: 24117832.; 6: Villarino N, Martín-Jiménez T. Pharmacokinetics of macrolides in foals. J Vet Pharmacol Ther. 2013 Feb;36(1):1-13. doi: 10.1111/jvp.12010. Epub 2012 Oct 22. Review. PubMed PMID: 23082900.; 7: Belanger AE, Shryock TR. Macrolide-resistant Campylobacter: the meat of the matter. J Antimicrob Chemother. 2007 Oct;60(4):715-23. Epub 2007 Aug 18. Review. PubMed PMID: 17704515.; 8: Wellman NG, O'Connor AM. Meta-analysis of treatment of cattle with bovine respiratory disease with tulathromycin. J Vet Pharmacol Ther. 2007 Jun;30(3):234-41. Review. PubMed PMID: 17472655.; 9: Evans NA. Tulathromycin: an overview of a new triamilide antibiotic for livestock respiratory disease. Vet Ther. 2005 Summer;6(2):83-95. Review. PubMed PMID: 16094557.
• PubChem Compound: 9832301
• Last Modified: Nov 11 2021